Cas no 100695-75-8 (1,2-Benzisoxazole-3-ethanethioamide,N-(1-methyl-1-phenylethyl)-)
100695-75-8 structure
Product Name:1,2-Benzisoxazole-3-ethanethioamide,N-(1-methyl-1-phenylethyl)-
CAS No:100695-75-8
MF:C18H18N2OS
MW:310.413322925568
CID:216859
PubChem ID:3037416
Update Time:2025-04-19
1,2-Benzisoxazole-3-ethanethioamide,N-(1-methyl-1-phenylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzisoxazole-3-ethanethioamide,N-(1-methyl-1-phenylethyl)-
- 2-(1,2-benzoxazol-3-yl)-N-(2-phenylpropan-2-yl)ethanethioamide
- 100695-75-8
- DTXSID90143455
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- Inchi: 1S/C18H18N2OS/c1-18(2,13-8-4-3-5-9-13)19-17(22)12-15-14-10-6-7-11-16(14)21-20-15/h3-11H,12H2,1-2H3,(H,19,22)
- InChI Key: QFHKUYFNOXNGSL-UHFFFAOYSA-N
- SMILES: S=C(CC1C2C=CC=CC=2ON=1)NC(C)(C)C1C=CC=CC=1
Computed Properties
- Exact Mass: 310.11414
- Monoisotopic Mass: 310.113984
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 393
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 70.2
Experimental Properties
- Density: 1.206
- Boiling Point: 474.6°C at 760 mmHg
- Flash Point: 240.9°C
- Refractive Index: 1.641
- PSA: 38.06
- LogP: 4.61350
1,2-Benzisoxazole-3-ethanethioamide,N-(1-methyl-1-phenylethyl)- Related Literature
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
100695-75-8 (1,2-Benzisoxazole-3-ethanethioamide,N-(1-methyl-1-phenylethyl)-) Related Products
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